Cas no 299920-29-9 (methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate)

• Product Name: methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate
• CAS No: 299920-29-9
• MF: C₁₂H₁₆N₄O₄S
• MW: 312.344841003418
• CID: 5842679
• PubChem ID: 702349
• Update Time: 2025-11-06

methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Oprea1_268347
• HMS1379A06
• CCG-106816
• AB01288298-01
• IDI1_002241
• Oprea1_840840
• AKOS000667351
• NCGC00283616-01
• SR-01000435488-1
• 299920-29-9
• ChemDiv2_003526
• methyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate
• F0849-5654
• SR-01000435488
• methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate

• Inchi： 1S/C12H16N4O4S/c1-5-16-8-9(13-11(16)21-6-7(17)20-4)14(2)12(19)15(3)10(8)18/h5-6H2,1-4H3
• InChI Key： YLROFJFQYJTOLS-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1CC

Computed Properties

• Exact Mass: 312.08922618g/mol
• Monoisotopic Mass: 312.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetate

Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate: A Comprehensive Overview

Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate, identified by the CAS number 299920-29-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the purine derivative family and exhibits a complex structure that includes a sulfanylacetate group attached to a purine ring system. The purine moiety itself is substituted with ethyl and methyl groups at specific positions, contributing to its unique chemical properties.

The synthesis of Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate involves a series of carefully designed organic reactions. Researchers have employed various strategies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on improving the stereochemical control during the formation of the tetrahydro-purine ring system. This has led to advancements in understanding the stereochemistry of similar compounds and their potential applications in drug design.

One of the most intriguing aspects of this compound is its pharmacological activity. Preliminary in vitro studies have demonstrated that Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate exhibits potent inhibitory effects on certain enzymes associated with metabolic disorders. For instance, it has shown promise as an inhibitor of adenosine deaminase (ADA), an enzyme implicated in immune regulation and metabolic diseases. These findings suggest potential therapeutic applications in treating conditions such as severe combined immunodeficiency (SCID) and other ADA-related disorders.

Moreover, recent research has explored the role of this compound in modulating cellular signaling pathways. Studies have indicated that Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate interacts with purinergic receptors, which are critical mediators of intercellular communication. This interaction could pave the way for its use in treating inflammatory diseases and neurodegenerative disorders where purinergic signaling plays a significant role.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Scientists are currently investigating the effects of substituting different groups at various positions on the purine ring. These modifications could enhance bioavailability or improve targeting specificity for therapeutic applications. For example, introducing lipophilic groups has been shown to increase membrane permeability in preliminary experiments.

In terms of industrial applications, Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetate has potential uses in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry libraries. Additionally, its stability under certain reaction conditions suggests its utility in synthesizing advanced materials with tailored properties.

From an environmental perspective, understanding the degradation pathways of Methyl 2-(7-Ethyl-1,3-Dimethyl-2,6-Dioxo